![molecular formula C18H20N4O2S2 B2592392 2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide CAS No. 1207021-42-8](/img/structure/B2592392.png)
2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
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Description
2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Anticonvulsant Activity
The synthesis of omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, including compounds structurally similar to the specified chemical, has been studied for their potential anticonvulsant activities. A series of derivatives were synthesized and evaluated against seizures induced by maximal electroshock, highlighting the methodological approach to exploring the therapeutic potentials of such compounds (Aktürk et al., 2002).
Role in Heterocyclic Syntheses
Thioueido-acetamides have been identified as versatile precursors for the synthesis of various heterocyclic compounds, including imidazoles and thiazoles, through one-pot cascade reactions. This research demonstrates the compound's utility in generating important heterocycles, highlighting its significance in medicinal chemistry and drug development processes (Schmeyers & Kaupp, 2002).
Anticancer Activity
A study on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives, including compounds related to the specified molecule, revealed their anticancer activity. These compounds were tested against human lung adenocarcinoma cells, demonstrating the potential of these derivatives as selective anticancer agents (Evren et al., 2019).
Selective Human Adenosine A3 Receptor Antagonists
Research into thiazole and thiadiazole derivatives has identified compounds with significant binding affinity and selectivity for human adenosine A3 receptors. These findings suggest potential applications in designing selective antagonists for therapeutic purposes, underscoring the broader pharmacological relevance of such chemical structures (Jung et al., 2004).
Imaging Applications in PET Tracers
Imidazopyridine- and purine-thioacetamide derivatives, closely related to the specified compound, have been synthesized for potential use as PET tracers. These compounds are explored for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), indicating their utility in diagnostic imaging and research into various diseases (Gao et al., 2016).
Properties
IUPAC Name |
2-[1-(2-methoxyethyl)-5-phenylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2S2/c1-13-11-25-17(20-13)21-16(23)12-26-18-19-10-15(22(18)8-9-24-2)14-6-4-3-5-7-14/h3-7,10-11H,8-9,12H2,1-2H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFKLJQMSHWQHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CSC2=NC=C(N2CCOC)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.